Cas no 2137610-89-8 (Spiro[3.3]heptane, 2-(bromomethyl)-2-[(phenylmethoxy)methyl]-)

2-(Bromomethyl)-2-[(phenylmethoxy)methyl]spiro[3.3]heptane is a spirocyclic organic compound featuring a bromomethyl and a benzyloxymethyl substituent on a spiro[3.3]heptane core. This structure imparts rigidity and steric constraints, making it a valuable intermediate in synthetic organic chemistry, particularly for constructing complex spirocyclic frameworks. The bromomethyl group offers reactivity for further functionalization, while the benzyloxymethyl moiety provides protective group versatility. Its spiro architecture enhances stability and can influence stereoelectronic properties in target molecules. This compound is suited for applications in pharmaceuticals, agrochemicals, and materials science, where precise control over molecular geometry and functional group manipulation is critical. Its synthetic utility lies in its ability to serve as a scaffold for diverse derivatization pathways.
Spiro[3.3]heptane, 2-(bromomethyl)-2-[(phenylmethoxy)methyl]- structure
2137610-89-8 structure
Product Name:Spiro[3.3]heptane, 2-(bromomethyl)-2-[(phenylmethoxy)methyl]-
CAS No:2137610-89-8
MF:C16H21BrO
MW:309.241344213486
CID:5287462
Update Time:2025-06-09

Spiro[3.3]heptane, 2-(bromomethyl)-2-[(phenylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Spiro[3.3]heptane, 2-(bromomethyl)-2-[(phenylmethoxy)methyl]-
    • Inchi: 1S/C16H21BrO/c17-12-16(10-15(11-16)7-4-8-15)13-18-9-14-5-2-1-3-6-14/h1-3,5-6H,4,7-13H2
    • InChI Key: DVKHDAPBPHOJBI-UHFFFAOYSA-N
    • SMILES: C1C2(CCC2)CC1(CBr)COCC1=CC=CC=C1

Spiro[3.3]heptane, 2-(bromomethyl)-2-[(phenylmethoxy)methyl]- Pricemore >>

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Additional information on Spiro[3.3]heptane, 2-(bromomethyl)-2-[(phenylmethoxy)methyl]-

Introduction to Spiro[3.3]heptane, 2-(bromomethyl)-2-[(phenylmethoxy)methyl]- (CAS No. 2137610-89-8)

Spiro[3.3]heptane, 2-(bromomethyl)-2-[(phenylmethoxy)methyl]- (CAS No. 2137610-89-8) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro junction where two rings share a single atom.

The spirocyclic nature of this compound provides it with a rigid and well-defined three-dimensional structure, which can be advantageous in the design of bioactive molecules. The presence of the bromomethyl and (phenylmethoxy)methyl substituents further enhances its chemical versatility, making it a valuable building block for the synthesis of more complex molecules.

Recent studies have explored the potential of Spiro[3.3]heptane, 2-(bromomethyl)-2-[(phenylmethoxy)methyl]- in the development of novel pharmaceuticals. One notable application is in the field of anticancer drug discovery. Researchers have found that compounds derived from this spirocyclic framework exhibit potent cytotoxic activity against various cancer cell lines. The rigid structure and functional groups present in the molecule allow for precise control over its biological activity, making it an attractive candidate for further optimization and development.

In addition to its potential in medicinal chemistry, Spiro[3.3]heptane, 2-(bromomethyl)-2-[(phenylmethoxy)methyl]- has also shown promise in materials science. The unique structural properties of spirocyclic compounds make them suitable for use in the synthesis of advanced materials with tailored physical and chemical properties. For example, these compounds can be incorporated into polymers to enhance their mechanical strength, thermal stability, and optical properties.

The synthesis of Spiro[3.3]heptane, 2-(bromomethyl)-2-[(phenylmethoxy)methyl]- typically involves multi-step reactions that require careful control over reaction conditions to ensure high yields and purity. One common approach is to start with a suitable spirocyclic precursor and introduce the bromomethyl and (phenylmethoxy)methyl substituents through selective functionalization steps. Recent advancements in synthetic methodologies have made it possible to achieve these transformations with greater efficiency and selectivity.

From a safety perspective, it is important to handle Spiro[3.3]heptane, 2-(bromomethyl)-2-[(phenylmethoxy)methyl]- with appropriate precautions due to its reactivity and potential health effects. Users should follow standard laboratory safety protocols, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

In conclusion, Spiro[3.3]heptane, 2-(bromomethyl)-2-[(phenylmethoxy)methyl]- (CAS No. 2137610-89-8) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and functional groups make it an attractive candidate for further research and development. As new synthetic methods continue to emerge, the applications of this compound are likely to expand even further, contributing to advancements in various scientific fields.

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